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Compound of Interest

Compound Name: Fasnall benzenesulfonate

Cat. No.: B8069681

For Researchers, Scientists, and Drug Development Professionals

Introduction

Fasnall benzenesulfonate is a small molecule inhibitor that has demonstrated potent anti-
tumor activity in various cancer models. Initially identified as a Fatty Acid Synthase (FASN)
inhibitor, recent studies have elucidated its primary mechanism of action as a ubiquinone-
dependent inhibitor of mitochondrial Complex 1.[1][2] This inhibition leads to an accumulation of
NADH and subsequent depletion of tricarboxylic acid (TCA) cycle metabolites, ultimately
impairing the proliferation of cancer cells that are dependent on oxidative phosphorylation.[1][2]
Fasnall has shown efficacy in mouse xenograft models of breast cancer and melanoma,
making it a compound of interest for preclinical cancer research.[1][3]

These application notes provide detailed protocols for the use of Fasnall benzenesulfonate in
in vivo mouse models, based on published research.

Mechanism of Action: Signaling Pathway

Fasnall benzenesulfonate exerts its anti-tumor effects by targeting the mitochondrial electron
transport chain. By inhibiting Complex I, it disrupts the flow of electrons, leading to a cascade

of metabolic changes within the cancer cell.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols for Fasnall
Benzenesulfonate in In Vivo Mouse Models]. BenchChem, [2025]. [Online PDF]. Available at:
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vivo-mouse-models]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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